BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ortho-fluoro 4-ANBP: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ortho-fluoro 4-ANBP

Cat. No.: B2914974

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ortho-fluoro 4-ANBP, with the formal name N-(2-fluorophenyl)-1-(phenylmethyl)-4-
piperidinamine, is an analytical reference standard structurally similar to known opioids.[1] It
serves as a crucial intermediate in the synthesis of N-benzyl ortho-fluoro norfentanyl, a fentanyl
analog.[1][2] This technical guide provides an in-depth overview of the molecular
characteristics, a plausible synthetic route, and the anticipated pharmacological context of
Ortho-fluoro 4-ANBP, leveraging data from closely related fentanyl analogs.

Core Molecular Data

The fundamental physicochemical properties of Ortho-fluoro 4-ANBP are summarized in the
table below.
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Property Value Source
Molecular Formula C18H21FN2 [3]
Molecular Weight 284.4 g/mol [3]

N-(2-fluorophenyl)-1-
Formal Name (phenylmethyl)-4- [3]
piperidinamine

CAS Number 416876-71-6 [3]

o-fluoro 4-ANBP, Despropiony!
Synonyms N-benzyl ortho-fluoro [3]

norfentanyl

Synthesis Protocol

While a specific, detailed protocol for the synthesis of Ortho-fluoro 4-ANBP is not readily
available in peer-reviewed literature, a robust synthesis can be extrapolated from established
methods for producing fentanyl and its analogs. The following three-step synthesis is adapted
from the optimized protocol developed by Valdez et al. for fentanyl synthesis, modified for the
specific production of Ortho-fluoro 4-ANBP.

Experimental Workflow for the Synthesis of Ortho-fluoro
4-ANBP
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Step 1: N-Alkylation

Eiperidone monohydrate hydrochloria

eaction

Benzyl bromide
Cesium carbonate

Acetonitrile

1-Benzyl-4-piperidone

Step 2: Reductive Amination

2-Fluoroaniline
Sodium triacetoxyborohydride
Acetic acid
Dichloromethane

Ortho-fluoro 4-ANBP
(N-(2-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine)

Step 3: Purification

Column Chromatography
(Silica gel, ethyl acetate/hexanes)

Purified Ortho-fluoro 4-ANBP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2914974?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/An-Efficient%2C-Optimized-Synthesis-of-Fentanyl-and-Valdez-Leif/1bbaf706ba30f3d9ee6cbe8cfb86ae92868230b6
https://www.semanticscholar.org/paper/An-Efficient%2C-Optimized-Synthesis-of-Fentanyl-and-Valdez-Leif/1bbaf706ba30f3d9ee6cbe8cfb86ae92868230b6
https://patents.google.com/patent/EP2455377A1/en
https://www.osti.gov/servlets/purl/1418961
https://www.benchchem.com/product/b2914974#molecular-weight-and-formula-of-ortho-fluoro-4-anbp
https://www.benchchem.com/product/b2914974#molecular-weight-and-formula-of-ortho-fluoro-4-anbp
https://www.benchchem.com/product/b2914974#molecular-weight-and-formula-of-ortho-fluoro-4-anbp
https://www.benchchem.com/product/b2914974#molecular-weight-and-formula-of-ortho-fluoro-4-anbp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2914974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2914974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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